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Compound of Interest

Compound Name: 2,5-Dichloro-4-fluoromandelic acid

CAS No.: 1804886-64-3

Cat. No.: B1450153 Get Quote

In the landscape of drug discovery and materials science, researchers frequently encounter

novel chemical entities for which standardized safety documentation is not yet established. 2,5-
Dichloro-4-fluoromandelic acid is one such compound. As a substituted derivative of

mandelic acid, it holds potential as a building block in the synthesis of complex molecules, from

pharmaceuticals to advanced polymers[1]. However, a specific, verified Safety Data Sheet

(SDS) for this exact structure is not readily available in public databases.

This guide is designed for researchers, scientists, and drug development professionals who

may handle this or structurally similar compounds. It deviates from a standard SDS format to

provide a more fundamental and instructive framework. Here, we will outline a systematic

process for evaluating the potential hazards of 2,5-Dichloro-4-fluoromandelic acid by

leveraging data from its structural analogs. This approach, rooted in the principles of chemical

toxicology and the precautionary principle, provides a robust methodology for risk assessment

and the implementation of safe handling protocols in the absence of definitive substance-

specific data.

Part 1: Hazard Prediction through Structural Analog
Analysis
The cornerstone of assessing an uncharacterized compound is to analyze its constituent parts

and compare them to well-documented molecules. We can deconstruct 2,5-Dichloro-4-
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fluoromandelic acid into its core scaffold (mandelic acid) and its halogen substitutions to build

a predicted hazard profile.

The Mandelic Acid Core Scaffold
Mandelic acid and its simple derivatives are alpha-hydroxy acids. Generally, this class of

compounds is known to be irritating to the skin and eyes. Data from analogs like 4-

Fluoromandelic acid and 4-Chloromandelic acid confirm this, with both being classified as

causing skin and serious eye irritation (Category 2)[2][3]. Some analogs may also cause

respiratory irritation[2][4].

The Impact of Dichlorination
The introduction of two chlorine atoms to the aromatic ring, particularly in a 2,5-dichloro

arrangement, can significantly intensify the hazardous properties of a substance. For instance,

2,5-Dichlorohydroquinone is classified as causing severe skin burns and eye damage

(Category 1B and Category 1, respectively)[5]. This suggests that the dichlorination on the

mandelic acid ring could elevate its corrosive potential beyond simple irritation.

Synthesized Hazard Profile
By synthesizing the data from these analogs, we can establish a conservative, predicted

hazard profile for 2,5-Dichloro-4-fluoromandelic acid. Until empirical data becomes available,

this compound should be handled as, at minimum, a substance that causes severe skin and

eye damage and may be harmful if inhaled or ingested.
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Hazard Category Predicted GHS Classification Rationale based on Analogs

Skin Corrosion/Irritation Category 1B

The 2,5-dichloro substitution

pattern in other aromatic

compounds suggests a high

potential for corrosivity,

superseding the Category 2

irritation of simpler mandelic

acids[5].

Serious Eye Damage/Irritation Category 1

Consistent with the high

potential for skin damage and

the known properties of

chlorinated phenols[5]. All

mandelic acid analogs are at

least Category 2 eye

irritants[2][3][6].

Acute Toxicity (Oral, Inhalation) Category 4 (Harmful)

While specific data is absent,

many functionalized aromatic

acids carry a baseline acute

toxicity warning. Treat as

potentially harmful if swallowed

or inhaled[5][7].

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

Irritation)

A common property of acidic,

dusty powders and noted for 4-

Fluoromandelic acid[2].

Note: Data on carcinogenicity, mutagenicity, reproductive toxicity, and environmental fate are

unavailable and should be assumed to be potentially significant under the precautionary

principle.

Part 2: Recommended Protocols for Safe Handling
and Emergency Response
Based on the predicted hazard profile, a stringent set of safety protocols is mandatory. The

following sections detail the necessary engineering controls, personal protective equipment
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(PPE), and emergency procedures.

Engineering Controls and Personal Protective
Equipment (PPE)
All work with 2,5-Dichloro-4-fluoromandelic acid must be conducted within a certified

chemical fume hood to prevent inhalation of dust or vapors[5][6]. An eyewash station and

safety shower must be immediately accessible[5].

The selection of PPE is critical and should follow a systematic evaluation of the potential

exposure routes.

PPE Selection for 2,5-Dichloro-4-fluoromandelic Acid

Task: Handling Solid Compound

Risk: Inhalation of Dust Risk: Skin Contact Risk: Eye Contact

Control: Chemical Fume Hood Control: Nitrile Gloves (Double-gloved recommended) Control: Full-Sleeve Lab Coat Control: Chemical Splash Goggles (ANSI Z87.1)

Click to download full resolution via product page

Caption: PPE selection workflow for handling solid 2,5-Dichloro-4-fluoromandelic acid.

First-Aid Measures
Immediate and decisive action is required in the event of an exposure. All responses should be

followed by a call for immediate medical attention[4][5].

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, administer oxygen. If not breathing, give artificial respiration[2][5].
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Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

large amounts of water for at least 15-20 minutes, preferably under a safety shower[5][7].

Eye Contact: Immediately rinse eyes cautiously with water for at least 15-20 minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. It is critical to hold the

eyelids open during this process[2][5].

Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give anything

by mouth to an unconscious person[5].

Spill Response Protocol
A spill of 2,5-Dichloro-4-fluoromandelic acid should be treated as a significant chemical

incident.
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Spill Detected

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(respirator, gloves, coat, goggles)

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Sweep/Shovel into
a Labeled Hazardous Waste Container

Clean Spill Area with a Suitable Solvent
(consult safety office), then soap and water

Dispose of all materials
as Hazardous Waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency response workflow for a solid chemical spill.

Part 3: Storage, Stability, and Disposal
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Proper storage and disposal are essential to long-term safety and environmental protection.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

area[2][5][8]. The storage area should be designated for corrosive materials.

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and acid

chlorides, as these could initiate a hazardous reaction[5][7].

Hazardous Decomposition Products: Upon combustion, this compound may produce toxic

and corrosive gases, including carbon monoxide, carbon dioxide, hydrogen chloride, and

hydrogen fluoride[5][7].

Waste Disposal
All waste containing 2,5-Dichloro-4-fluoromandelic acid, including contaminated absorbents

and PPE, must be disposed of as hazardous chemical waste. Dispose of contents and

container to an approved waste disposal plant in accordance with local, regional, and national

regulations[2][5]. Do not allow the product to enter drains or waterways[9].

Conclusion: A Commitment to the Precautionary
Principle
The responsible conduct of research necessitates a proactive and cautious approach to

chemical safety, especially when dealing with uncharacterized substances. This guide provides

a framework for assessing the risks of 2,5-Dichloro-4-fluoromandelic acid by analyzing its

structural analogs. The synthesized data strongly suggests that this compound should be

handled as a corrosive material that can cause severe skin and eye damage, with potential for

respiratory irritation and acute toxicity. Until comprehensive toxicological and ecological data is

generated, the precautionary principle must be the governing philosophy. By adhering to the

stringent handling, storage, and emergency protocols outlined herein, researchers can mitigate

the risks and ensure a safe laboratory environment.

References
DC Fine Chemicals. Safety Data Sheet. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13391~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:16:36~~4-Fluoromandelic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2128506&productDescription=25-DICHLOROHYDROQUINONE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/DL-Mandelic-Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2128506&productDescription=25-DICHLOROHYDROQUINONE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC345610250&productDescription=2+5-DICHLORO-4-NITROANILI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2128506&productDescription=25-DICHLOROHYDROQUINONE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC345610250&productDescription=2+5-DICHLORO-4-NITROANILI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1450153?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13391~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:16:36~~4-Fluoromandelic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2128506&productDescription=25-DICHLOROHYDROQUINONE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad/106301-SDS-ES.pdf
https://www.benchchem.com/product/b1450153?utm_src=pdf-body
https://www.dcfinechemicals.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


West Liberty University. (2005, October 9). Material Safety Data Sheet. Retrieved from [Link]

PubChem. 4-Fluoromandelic acid. National Center for Biotechnology Information. Retrieved

from [Link]

Cheméo. Chemical Properties of 4-Fluoromandelic acid (CAS 395-33-5). Retrieved from

[Link]

University of Florida. (n.d.). Synthesis and Application of Dual Electron-Deficient Featured

Copolymers. Retrieved from [Link]

MDPI. (2025, July 23). Biosynthesis Strategies and Application Progress of Mandelic Acid

Based on Biomechanical Properties. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. fishersci.com [fishersci.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. tcichemicals.com [tcichemicals.com]

7. fishersci.com [fishersci.com]

8. westliberty.edu [westliberty.edu]

9. dcfinechemicals.com [dcfinechemicals.com]

To cite this document: BenchChem. [Introduction: Navigating the Safety Profile of a Novel
Research Compound]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1450153#safety-data-sheet-sds-for-2-5-dichloro-4-
fluoromandelic-acid]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.westliberty.edu/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoromandelic-acid
https://www.chemeo.com/cid/72-006-5/4-Fluoromandelic-acid
https://ufdc.ufl.edu/
https://www.mdpi.com/journal/processes
https://www.benchchem.com/product/b1450153?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2076-2607/13/8/1722
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13391~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2023:16:36~~4-Fluoromandelic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC386750250&productDescription=4-CHLOROMANDELIC+ACID%2C+9+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/144525?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAB2128506&productDescription=25-DICHLOROHYDROQUINONE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/F0907_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC345610250&productDescription=2+5-DICHLORO-4-NITROANILI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/DL-Mandelic-Acid.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad/106301-SDS-ES.pdf
https://www.benchchem.com/product/b1450153#safety-data-sheet-sds-for-2-5-dichloro-4-fluoromandelic-acid
https://www.benchchem.com/product/b1450153#safety-data-sheet-sds-for-2-5-dichloro-4-fluoromandelic-acid
https://www.benchchem.com/product/b1450153#safety-data-sheet-sds-for-2-5-dichloro-4-fluoromandelic-acid
https://www.benchchem.com/product/b1450153#safety-data-sheet-sds-for-2-5-dichloro-4-fluoromandelic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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